Cas no 5569-46-0 (2-Pentanone,4-(heptylnitrosoamino)-4-methyl-)

• Product Name: 2-Pentanone,4-(heptylnitrosoamino)-4-methyl-
• CAS No: 5569-46-0
• MF: C₁₈H₂₃NO₂
• MW: 285.38072514534
• CID: 379694
• PubChem ID: 135450388
• Update Time: 2025-04-19

2-Pentanone,4-(heptylnitrosoamino)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,4-(heptylnitrosoamino)-4-methyl-
• 5,5-Dimethyl-2-(1-o-tolylamino-propylidene)-cyclohexane-1,3-dione
• 2-[C-ethyl-N-(2-methylphenyl)carbonimidoyl]-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
• 5,5-dimethyl-2-[1-(2-methylanilino)propylidene]cyclohexane-1,3-dione
• 5,5-dimethyl-2-{1-[(2-methylphenyl)amino]propylidene}-1,3-cyclohexanedione
• BIM-0024980.P001
• 5569-46-0
• CCG-12025
• SR-01000213865
• Oprea1_653236
• Oprea1_646831
• SR-01000213865-1
• CBMicro_025137
• DTXSID10971050

• Inchi： 1S/C18H23NO2/c1-5-13(19-14-9-7-6-8-12(14)2)17-15(20)10-18(3,4)11-16(17)21/h6-9,20H,5,10-11H2,1-4H3/b19-13+
• InChI Key： RCTDSCJEUADJBT-CPNJWEJPSA-N
• SMILES： OC1=C(/C(/CC)=N/C2C=CC=CC=2C)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 285.17299
• Monoisotopic Mass: 285.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 46.17